Cas no 1311624-65-3 (N-{[4-(benzyloxy)phenyl](cyano)methyl}furan-2-carboxamide)

• Product Name: N-{[4-(benzyloxy)phenyl](cyano)methyl}furan-2-carboxamide
• CAS No: 1311624-65-3
• MF: C₂₀H₁₆N₂O₃
• MW: 332.352644920349
• CID: 6214967
• PubChem ID: 53582269
• Update Time: 2025-10-16

N-{[4-(benzyloxy)phenyl](cyano)methyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1311624-65-3
• N-[cyano-(4-phenylmethoxyphenyl)methyl]furan-2-carboxamide
• Z1082569320
• N-{[4-(benzyloxy)phenyl](cyano)methyl}furan-2-carboxamide
• EN300-26686403
• AKOS033026908

• Inchi： 1S/C20H16N2O3/c21-13-18(22-20(23)19-7-4-12-24-19)16-8-10-17(11-9-16)25-14-15-5-2-1-3-6-15/h1-12,18H,14H2,(H,22,23)
• InChI Key： UNKRBRIPFLHWEK-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1)C(C#N)NC(C1=CC=CO1)=O

Computed Properties

• Exact Mass: 332.11609238g/mol
• Monoisotopic Mass: 332.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 75.3Ų

Additional information on N-{[4-(benzyloxy)phenyl](cyano)methyl}furan-2-carboxamide

N-{[4-(benzyloxy)phenyl](cyano)methyl}furan-2-carboxamide (CAS No. 1311624-65-3): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

N-{[4-(benzyloxy)phenyl](cyano)methyl}furan-2-carboxamide (CAS No. 1311624-65-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of furan carboxamides, which are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

The molecular structure of N-{[4-(benzyloxy)phenyl](cyano)methyl}furan-2-carboxamide is characterized by a furan ring linked to a carboxamide group, with a benzyl ether substituent and a cyano group attached to the central carbon atom. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting candidate for various therapeutic applications.

Recent studies have focused on the synthesis and characterization of N-{[4-(benzyloxy)phenyl](cyano)methyl}furan-2-carboxamide. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to efficiently construct the benzyl ether moiety. This method not only enhances the yield but also improves the purity of the final product, making it suitable for further biological evaluation.

In terms of its physical properties, N-{[4-(benzyloxy)phenyl](cyano)methyl}furan-2-carboxamide is a white crystalline solid with a melting point of approximately 180-182°C. It is moderately soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various biochemical assays and in vitro studies.

The biological activities of N-{[4-(benzyloxy)phenyl](cyano)methyl}furan-2-carboxamide have been extensively investigated. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro studies using human peripheral blood mononuclear cells (PBMCs) have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that N-{[4-(benzyloxy)phenyl](cyano)methyl}furan-2-carboxamide may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Additionally, research has explored the antimicrobial properties of N-{[4-(benzyloxy)phenyl](cyano)methyl}furan-2-carboxamide. Studies conducted on various bacterial strains, including both Gram-positive and Gram-negative bacteria, have demonstrated that this compound exhibits broad-spectrum antimicrobial activity. The mechanism of action is thought to involve disruption of bacterial cell membranes, leading to cell death. This property makes it a promising candidate for developing new antibiotics to combat multidrug-resistant bacterial infections.

Another area of significant interest is the anticancer potential of N-{[4-(benzyloxy)phenyl](cyano)methyl}furan-2-carboxamide. Preclinical studies using human cancer cell lines have shown that this compound can induce apoptosis and inhibit cell proliferation in various types of cancer cells, including breast cancer, lung cancer, and colon cancer. The mechanism underlying these effects is believed to involve modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of N-{[4-(benzyloxy)phenyl](cyano)methyl}furan-2-carboxamide in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, N-{[4-(benzyloxy)phenyl](cyano)methyl}furan-2-carboxamide (CAS No. 1311624-65-3) is a multifaceted compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds promise for addressing unmet medical needs in various disease areas.